Cas no 6630-23-5 (Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate)

• Product Name: Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
• CAS No: 6630-23-5
• MF: C₂₃H₁₈O₆
• MW: 390.385426998138
• CID: 1707080
• PubChem ID: 1188206
• Update Time: 2025-04-21

Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(8-methoxy-6-oxobenzo[c]chromen-3-yl)oxymethyl]benzoate
• ZINC00950422
• STOCK1N-28010
• MolPort-000-692-476
• AKOS002376371
• MCULE-8379779213
• KB-256888
• ZINC00950422; STOCK1N-28010; MolPort-000-692-476; AKOS002376371; MCULE-8379779213; KB-256888;
• 6630-23-5
• DTXSID00360853
• methyl 4-{[(8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy]methyl}benzoate
• METHYL 4-[({8-METHOXY-6-OXO-6H-BENZO[C]CHROMEN-3-YL}OXY)METHYL]BENZOATE
• 370584-58-0
• STL458917

• Inchi： 1S/C23H18O6/c1-26-16-7-9-18-19-10-8-17(12-21(19)29-23(25)20(18)11-16)28-13-14-3-5-15(6-4-14)22(24)27-2/h3-12H,13H2,1-2H3
• InChI Key： WXULETIITIAMME-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2C2C=CC(=CC1=2)OCC1C=CC(C(=O)OC)=CC=1)OC)=O

Computed Properties

• Exact Mass: 390.11034
• Monoisotopic Mass: 390.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 4.3

Experimental Properties

• Density: 1.3
• Boiling Point: 593.1°C at 760 mmHg
• Flash Point: 259.5°C
• Refractive Index: 1.617
• PSA: 71.06